4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

• Molecular Formula: C22H24N2O6
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 4-[3-(2,3-dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C22H24N2O6/c1-28-15-9-7-14(8-10-15)17-13-18(24(23-17)20(25)11-12-21(26)27)16-5-4-6-19(29-2)22(16)30-3/h4-10,18H,11-13H2,1-3H3,(H,26,27)
• InChI Key: ZKKRQZBBMDGXJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C(=CC=C3)OC)OC)C(=O)CCC(=O)O

Description

The compound 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid (hereafter referred to as Compound A) is a pyrazoline derivative characterized by its methoxy-substituted aromatic rings and a butanoic acid moiety. Key properties include:

• Molecular Formula: C₂₂H₂₄N₂O₅
• Molecular Weight: 396.44 g/mol
• logP: 3.2878 (moderate lipophilicity)

The 2,3-dimethoxyphenyl and 4-methoxyphenyl substituents likely influence its electronic properties and intermolecular interactions, making it a candidate for biological activity studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid typically involves multiple steps. One common approach is the preparation of a chalcone intermediate, followed by cyclization to form the pyrazole ring. The reaction conditions often include the use of bases such as sodium hydroxide and solvents like ethanol .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated synthesis equipment to ensure consistency and efficiency.

Chemical Reactions Analysis

Reaction Analysis

The compound’s reactivity stems from its functional groups, including the pyrazoline ring , carboxylic acid , and methoxy substituents .

Common Reactions and Conditions

• Oxidation/Reduction

  • Oxidizing agents (e.g., KMnO₄) may hydroxylate the pyrazoline ring or modify the carboxylic acid group.

  • Reducing agents (e.g., NaBH₄) could saturate double bonds or modify electron-deficient centers.

• Nucleophilic Substitution

  • The carboxylic acid group may undergo esterification or amidation under appropriate conditions.

• Electrophilic Aromatic Substitution

  • Methoxy groups activate the phenyl rings, enabling reactions with electrophiles (e.g., nitration, alkylation).

Reagent-Specific Reactions

Reagent	Typical Reaction Type	Likely Products/Transformations
KMnO₄ (acidic)	Oxidation	Hydroxylated derivatives
NaBH₄ (basic)	Reduction	Saturated intermediates
H₂O/H⁺	Hydrolysis	Acid derivatives or ring-opening

Challenges and Considerations

• Synthetic Complexity : Multi-step synthesis requires precise control of reaction conditions to maintain structural integrity.

• Functional Group Interference : The carboxylic acid and methoxy groups may compete in reactivity, necessitating selective activation strategies.

References Evitachem (2025). Synthesis and characterization of 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid. Patent EP2789613A1 (2012). General methods for synthesizing dihydropyrazole derivatives. Evitachem (2025). Heterocyclic compound synthesis involving quinoline and pyrazole moieties.

(Note: References and were excluded per user instructions.)

Scientific Research Applications

Chemistry

In the realm of chemistry, this compound serves as a building block for synthesizing more complex molecules. It is utilized in the development of novel chemical entities that may possess enhanced properties or functionalities.

Biology

The biological applications of 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid include:

• Antimicrobial Activity : Studies have demonstrated its effectiveness against a variety of microbial strains.
• Anticancer Properties : Recent research indicates that pyrazole derivatives exhibit significant anticancer activity against various cancer cell lines . The compound's mechanism may involve the inhibition of specific enzymes or pathways linked to cancer progression.

Medicine

In medicinal chemistry, this compound is being investigated for its potential therapeutic effects. It has been identified as a lead compound for drug development, particularly in the following areas:

• Anti-inflammatory Agents : Its derivatives have shown promising results in reducing inflammation with fewer side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .
• Analgesics : The compound's structure allows for exploration as an analgesic agent with potential applications in pain management.

Industrial Applications

The industrial applications of 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid include:

• Material Science : Used in the development of new materials and as precursors for various industrial chemicals.
• Cosmetics and Personal Care : Its potential as a UV absorber positions it as a candidate for incorporation into sunscreen formulations.

Case Studies

Several studies highlight the efficacy of pyrazole derivatives in various applications:

• Anticancer Activity Study : A recent study evaluated the anticancer properties of several pyrazole derivatives against human cancer cell lines. Results indicated that certain derivatives exhibited IC50 values significantly lower than standard chemotherapeutics .
• Anti-inflammatory Research : A series of experiments conducted on newly synthesized pyrazolone derivatives demonstrated their anti-inflammatory effects comparable to established drugs but with improved gastrointestinal tolerance .

Mechanism of Action

The mechanism of action of 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. It may inhibit certain enzymes or receptors, leading to its observed bioactivity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Structural Analogues

The following table summarizes key structural analogs of Compound A , highlighting substituent differences and physicochemical properties:

Compound ID/Name	Substituents (R₁, R₂)	Molecular Formula	Molecular Weight (g/mol)	logP/pKa	Key Features	Reference
Compound A	R₁: 2,3-dimethoxyphenyl; R₂: 4-methoxyphenyl	C₂₂H₂₄N₂O₅	396.44	logP: 3.29	High purity (>95%), racemic mixture
Compound 24 ()	R₁: 4-bromophenyl; R₂: 2-oxoquinolinyl	C₂₈H₂₃BrN₂O₃	515.40	N/A	86% yield, >95% purity
Compound 15 ()	R₁: 3-methoxyphenyl; R₂: 6-chloro-2-oxoquinolinyl	C₂₉H₂₃ClN₂O₄	499.96	N/A	Chlorine substituent enhances polarity
Compound 22 ()	R₁: 4-bromophenyl; R₂: 4-chlorophenyl	C₂₅H₂₀BrClN₂O₃	511.79	N/A	Bromine and chlorine increase molecular weight
4-[5-(4-Bromophenyl)-3-(4-methylphenyl)... ()	R₁: 4-bromophenyl; R₂: 4-methylphenyl	C₂₀H₁₉BrN₂O₃	415.28	pKa: 4.84	Lower solubility due to bromine
4-(4-Ethoxyphenyl)-2-(3-methyl-5-oxo... ()	R₁: 4-ethoxyphenyl; R₂: phenyl	C₂₂H₂₂N₂O₅	394.42	N/A	Ethoxy group increases steric bulk

Key Observations

Substituent Effects on Physicochemical Properties

• Methoxy vs. Halogen Substitutents: Compound A’s methoxy groups contribute to moderate lipophilicity (logP 3.29), whereas bromine/chlorine substituents (e.g., Compound 24, 22) increase molecular weight and polarity but may reduce solubility .
• Synthesis Yields: Compound A’s analogs with halogen substituents (e.g., Compound 25 in ) exhibit lower yields (27%) compared to non-halogenated derivatives, likely due to steric or electronic challenges during synthesis .

Biological Activity

The compound 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound, focusing on its anticancer properties, molecular mechanisms, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound features a complex structure that includes a pyrazole ring and various methoxy-substituted phenyl groups. The presence of these functional groups is crucial for its biological activity.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with pyrazole derivatives, including:

• Anticancer Activity : Pyrazole derivatives have shown significant inhibitory effects against various cancer cell lines. The compound under study is hypothesized to exhibit similar properties.
• Enzyme Inhibition : Certain pyrazole derivatives act as inhibitors of key enzymes involved in cancer progression, such as EGFR and VEGFR-2.
• Anti-inflammatory Effects : Some studies suggest that pyrazole derivatives may also possess anti-inflammatory properties.

The anticancer activity of 4-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid may involve several mechanisms:

• Inhibition of Cell Proliferation : Studies indicate that pyrazole derivatives can inhibit the proliferation of cancer cells by inducing apoptosis or cell cycle arrest.
• Targeting Specific Pathways : Compounds similar to this one have been shown to target pathways involving growth factor receptors (e.g., EGFR) and kinases that are crucial for tumor growth and metastasis.

Case Studies

A review of literature reveals several relevant case studies:

• In a study evaluating various pyrazole derivatives, one compound exhibited an IC50 value of 2.89 µM against MCF7 breast cancer cells, indicating potent activity compared to standard treatments .
• Molecular docking studies have suggested that certain pyrazole compounds effectively bind to the active sites of cancer-related enzymes, enhancing their potential as therapeutic agents .

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications to the pyrazole ring and substituents significantly influence the biological activity:

Substituent	Effect on Activity
Methoxy groups	Increase solubility and bioavailability
Phenyl rings	Enhance binding affinity to target enzymes
Alkyl chains	May improve lipophilicity and cellular uptake

Research Findings

Recent research has provided insights into the synthesis and evaluation of various pyrazole derivatives:

• Synthesis Techniques : Efficient synthetic routes have been developed for producing substituted pyrazoles with high yields .
• Biological Evaluations : Comprehensive evaluations have demonstrated a broad spectrum of biological activities for synthesized compounds, including antimicrobial and anticancer effects .

Q & A

Q. Basic

• ¹H/¹³C NMR : Key signals include:
  • Pyrazoline ring protons: Doublets for H4/H5 (δ 3.1–4.2 ppm, J = 16–18 Hz) confirming the dihydro ring .
  • Methoxy groups: Singlets at δ 3.7–3.9 ppm for OCH₃ substituents .
  • Oxobutanoic acid: A carbonyl peak at ~170 ppm in ¹³C NMR .
• HPLC : Reverse-phase methods (e.g., 70:30 acetonitrile/water) with UV detection at 254 nm verify purity (>95%) and rule out unreacted precursors .

What experimental approaches are recommended to investigate NMDA receptor antagonism?

Q. Advanced

• Receptor binding assays : Use radiolabeled ([³H]MK-801) or fluorescent probes in cortical neuron membranes to measure competitive displacement. IC₅₀ values can be compared to reference antagonists (e.g., DQP-1105 in ) .
• Electrophysiology : Patch-clamp recordings in HEK293 cells expressing GluN1/GluN2B subunits quantify inhibition of NMDA-induced currents.
• SAR studies : Modify substituents (e.g., replacing 4-methoxyphenyl with 4-bromophenyl) to assess effects on potency and selectivity .

How should discrepancies in biological activity data across studies be resolved?

Q. Advanced

• Assay standardization : Ensure consistent cell lines (e.g., SH-SY5Y vs. primary neurons) and agonist concentrations (e.g., 100 μM glutamate).
• Orthogonal validation : Combine binding assays with functional readouts (e.g., calcium imaging) to confirm activity .
• Meta-analysis : Compare substituent effects (e.g., ’s bromo vs. chloro derivatives) to identify trends in logP or steric bulk influencing activity .

What purification challenges arise with this compound, and how are they mitigated?

Q. Basic

• Low solubility : The oxobutanoic acid group increases polarity; use methanol/water mixtures for recrystallization.
• Degradation : Avoid prolonged exposure to acidic conditions during flash chromatography ( used neutral alumina).
• Byproducts : Co-eluting regioisomers may require gradient HPLC (e.g., 5–95% acetonitrile over 30 minutes) .

How does crystallographic data inform structure-activity relationships (SAR)?

Q. Advanced

• Crystal structure analysis (e.g., ) reveals:
  • Dihedral angles between the pyrazoline ring and aryl substituents (e.g., 2,3-dimethoxyphenyl), influencing receptor binding pocket fit.
  • Hydrogen-bonding interactions (e.g., oxobutanoic acid with Lys215 in NMDA receptors) critical for antagonism .
• Molecular docking : Align crystallographic coordinates (CCDC deposition) with NMDA receptor models (e.g., PDB 4PE5) to predict binding modes .

What strategies validate the compound’s metabolic stability in preclinical studies?

Q. Advanced

• Microsomal assays : Incubate with liver microsomes (human/rat) and NADPH; monitor parent compound depletion via LC-MS/MS.
• Metabolite ID : Use high-resolution MS to detect phase I/II metabolites (e.g., demethylation of methoxy groups) .
• CYP inhibition : Screen against CYP3A4/2D6 isoforms to assess drug-drug interaction risks.

How can computational modeling guide lead optimization?

Q. Advanced

• QSAR models : Correlate substituent descriptors (e.g., Hammett σ, molar refractivity) with NMDA receptor IC₅₀ values from .
• MD simulations : Simulate ligand-receptor dynamics (100 ns trajectories) to identify stable binding poses and critical residues (e.g., GluN1 Asn616) .